Cas no 60267-37-0 (1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride)

• Product Name: 1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride
• CAS No: 60267-37-0
• MF: C₂₉H₃₄ClN
• MW: 432.039967060089
• MDL: MFCD00132715
• CID: 90057
• Update Time: 2025-06-19

1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride Chemical and Physical Properties

Names and Identifiers

• dowex 1X8-50 ion-exchange resin
• dowex 1X4-100 ion-exchange resin
• dowex-1-chloride
• Dowex 1 X 2
• Dowex 1 X 4
• Dowex 1 X 8
• Dowex 1 X 16
• DOWEX 1X2-200
• Dowex 1X8-100 ion exchange resin,chloride form, 50-100 mesh
• DOWEX(R)1X8
• Dowex
• r 1X8 200-400 (Cl)
• 1,4-diethenylbenzene 4-ethenyl-N,N,N-trimethylanilinium ethenylbenzene chloride
• 1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride

• MDL： MFCD00132715
• Inchi： 1S/C11H16N.C10H10.C8H8.ClH/c1-5-10-6-8-11(9-7-10)12(2,3)4;1-3-9-5-7-10(4-2)8-6-9;1-2-8-6-4-3-5-7-8;/h5-9H,1H2,2-4H3;3-8H,1-2H2;2-7H,1H2;1H/q+1;;;/p-1
• InChI Key： BBQMUEOYPPPODD-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(C)C1C=CC(C=C)=CC=1.C1(C=C)C=CC(C=C)=CC=1.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 431.238
• Monoisotopic Mass: 431.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride Security Information

• WGK Germany：-
• Safety Instruction： 24/25
• Safety Term：S24/25
• Storage Condition：(BD317131)

Additional information on 1,4-Bis(ethenyl)benzene;(4-ethenylphenyl)-trimethylazanium;styrene;chloride

Chemical Exploration of 1,4-Bis(ethenyl)benzene; (4-ethenylphenyl)-trimethylazanium; styrene; and chloride: Synthesis, Applications, and Recent Research Developments

The compound with the CAS number 60267-37-0 represents a fascinating intersection of organic chemistry and advanced material science. At its core, this chemical entity is a derivative of 1,4-bis(ethenyl)benzene, a molecule that has garnered significant attention due to its unique structural and electronic properties. The presence of the (4-ethenylphenyl)-trimethylazanium moiety introduces additional complexity, making it a versatile intermediate in the synthesis of more complex organic architectures. This introduction delves into the synthesis, applications, and recent research developments surrounding this compound, emphasizing its potential in modern chemical and pharmaceutical research.

The synthesis of 1,4-bis(ethenyl)benzene is typically achieved through a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functional group transformations. The introduction of the (4-ethenylphenyl)-trimethylazanium group further refines the synthetic pathway, often requiring precise control over reaction conditions to ensure high yield and purity. The final product, when combined with styrene and chloride, forms a complex mixture that exhibits intriguing chemical behavior. This mixture has been explored for its potential applications in organic electronics, where its conjugated system and charged species contribute to enhanced charge transport properties.

Recent research has highlighted the role of this compound in the development of novel organic semiconductors. The conjugated π-system of 1,4-bis(ethenyl)benzene allows for efficient delocalization of electrons, making it an attractive candidate for use in organic field-effect transistors (OFETs). Additionally, the presence of the positively charged (4-ethenylphenyl)-trimethylazanium group enhances the molecule's ability to interact with other charged species, which is crucial for applications in optoelectronic devices. Studies have shown that incorporating this compound into thin-film transistors can lead to improved device performance, including higher mobility and lower turn-on voltages.

The chloride component in the mixture plays a critical role in stabilizing the reactive intermediates during synthesis. It also contributes to the overall solubility of the compound in various organic solvents, which is essential for processing applications such as spin-coating or inkjet printing. These properties make it particularly useful for creating thin films with controlled thickness and uniformity. Furthermore, the chloride ion can be leveraged in subsequent reactions to introduce additional functional groups or to modify existing ones, expanding the synthetic toolkit available to researchers.

Advances in computational chemistry have also contributed to a deeper understanding of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to model the optimization pathways for synthesizing 1,4-bis(ethenyl)benzene derivatives and to predict their electronic properties. These theoretical studies have provided valuable insights into how structural modifications affect charge transport characteristics, guiding experimental efforts toward more efficient materials design. Additionally, molecular dynamics simulations have been used to investigate the behavior of these compounds at interfaces, which is critical for understanding their performance in real-world devices.

In conclusion, the compound with CAS number 60267-37-0, encompassing 1,4-bis(ethenyl)benzene, (4-ethenylphenyl)-trimethylazanium, styrene, and chloride, represents a promising area of research with significant implications for organic electronics and advanced material science. Its unique structural features and reactivity make it a valuable building block for developing novel semiconductors and optoelectronic devices. As research continues to uncover new synthetic strategies and application possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.